Cas no 1146294-36-1 (8-Methylcinnoline-3-carboxylic acid)

• Product Name: 8-Methylcinnoline-3-carboxylic acid
• CAS No: 1146294-36-1
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• CID: 6169427
• PubChem ID: 39733336
• Update Time: 2024-01-14

8-Methylcinnoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1146294-36-1
• EN300-7424996
• 8-METHYLCINNOLINE-3-CARBOXYLIC ACID
• 8-Methylcinnoline-3-carboxylic acid

• Inchi： 1S/C10H8N2O2/c1-6-3-2-4-7-5-8(10(13)14)11-12-9(6)7/h2-5H,1H3,(H,13,14)
• InChI Key： NGXBNUBKGNITKG-UHFFFAOYSA-N
• SMILES： OC(C1=CC2C=CC=C(C)C=2N=N1)=O

Computed Properties

• Exact Mass: 188.058577502g/mol
• Monoisotopic Mass: 188.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Cinnolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Cinnolines